Cas no 1088410-80-3 (6-bromo-3,3'-bipyridine)

• Product Name: 6-bromo-3,3'-bipyridine
• CAS No: 1088410-80-3
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD11869562
• CID: 5571548
• PubChem ID: 45788608
• Update Time: 2025-06-28

6-bromo-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,3'-bipyridine
• 2-Bromo-5-(3-pyridyl)pyridine
• 2-Bromo-5-(pyridin-3-yl)pyridine
• 3,3'-Bipyridine, 6-bromo-
• 1088410-80-3
• EN300-266115
• G65420
• 2-bromo-5-pyridin-3-ylpyridine
• SCHEMBL998813
• AKOS015945704

• MDL： MFCD11869562
• Inchi： 1S/C10H7BrN2/c11-10-4-3-9(7-13-10)8-2-1-5-12-6-8/h1-7H
• InChI Key： IGESWGAGVGFDEU-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1C1=CC=CN=C1

Computed Properties

• Exact Mass: 233.97926g/mol
• Monoisotopic Mass: 233.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 360.6±27.0 °C(Predicted)
• pka: 3.30±0.12(Predicted)

Additional information on 6-bromo-3,3'-bipyridine

Introduction to 6-bromo-3,3'-bipyridine (CAS No. 1088410-80-3)

6-bromo-3,3'-bipyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1088410-80-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This bipyridine derivative features a bromine substituent at the 6-position and two methyl groups at the 3-position, which contribute to its unique electronic and steric properties. The compound's molecular structure makes it a versatile building block for synthesizing complex molecules, particularly in the development of coordination polymers, metal-organic frameworks (MOFs), and luminescent materials.

The bipyridine core is a well-known ligand system in coordination chemistry due to its ability to form stable complexes with transition metals. The introduction of a bromine atom at the 6-position enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds.

In recent years, 6-bromo-3,3'-bipyridine has been extensively studied for its applications in optoelectronic materials. Researchers have demonstrated its utility in designing organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable metal complexes with tunable emission properties makes it an attractive candidate for developing high-efficiency luminescent devices. For instance, complexes of 6-bromo-3,3'-bipyridine with iridium or platinum have shown promising results in achieving vibrant colors and high quantum yields in OLED applications.

Moreover, the bipyridine moiety is frequently employed in pharmaceutical research due to its resemblance to natural products such as chlorophyll and heme groups. The brominated derivative offers a scaffold for designing novel therapeutic agents by leveraging its metal-binding capabilities. Recent studies have highlighted its role in developing antiviral and anticancer drugs. For example, complexes formed with ruthenium or osmium have exhibited potent inhibitory effects on various enzymes involved in viral replication and tumor growth.

The synthesis of 6-bromo-3,3'-bipyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. Techniques such as palladium-catalyzed cross-coupling and directed ortho-metalation have been particularly effective in constructing the desired bipyridine framework.

One of the most compelling aspects of 6-bromo-3,3'-bipyridine is its role in creating metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands, offering exceptional surface areas and tunable pore sizes. The use of 6-bromo-3,3'-bipyridine as a ligand has enabled the design of MOFs with tailored properties for gas storage, separation, and catalysis. For instance, MOFs derived from this compound have demonstrated high affinities for carbon dioxide capture and release under mild conditions, making them promising candidates for environmental applications.

The compound's bipyridine core also finds utility in supramolecular chemistry, where it serves as a recognition unit for binding specific guests through non-covalent interactions. This property has been exploited in designing molecular switches and sensors that respond to changes in their environment. Such systems are crucial for developing smart materials that can adapt to stimuli like light or pH changes.

In conclusion,6-bromo-3,3'-bipyridine (CAS No. 1088410-80-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthesizing advanced materials and pharmaceuticals. As research continues to uncover new functionalities and applications of this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.